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Compound of Interest

Compound Name: NuPro

Cat. No.: B1166724

Welcome to the technical support center for NuPro®, a functional nutrient source designed to
enhance animal performance. This guide is intended for researchers, scientists, and drug
development professionals to provide troubleshooting assistance and answers to frequently
asked questions (FAQs) encountered during the optimization of NuPro® in feed formulations.

Frequently Asked Questions (FAQSs)

Q1: What is NuPro® and what are its key functional components?

Al: NuPro® is a natural ingredient derived from the yeast strain Saccharomyces cerevisiae. It
Is a concentrated source of highly digestible and functional nutrients.[1][2] Its key components
include:

» Nucleotides: Essential for rapidly dividing tissues, such as the gut and immune cells.[3][4]
NuPro® contains an estimated 5% nucleotides on a dry weight basis.[5][6]

» Glutamic Acid, Amino Acids, and Peptides: Provide readily available building blocks for
protein synthesis and support gut health.[1][2]

« Inositol: A vitamin-like substance that plays a role in various metabolic processes.[2][3]
Q2: What is the recommended inclusion rate for NuPro®?

A2: The optimal inclusion rate of NuPro® can vary depending on the species, age of the
animal, and specific production goals. However, general recommendations are as follows:
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e Aquaculture: 1% to 2% (10-20 kg/mT ) in commercial feeds.[5]

o Swine (Nursery Pigs): Can be used at rates of 1.5% to 5% to replace other protein sources
like spray-dried plasma protein.[3]

o Poultry (Broilers): Typically included at 1% to 4% in starter feeds for the first 7 days.[7][8]
Some studies have used 2% in the first 7-14 days.[8][9]

e General Livestock: A general inclusion rate of 2-10% per kg of base mix has been
suggested.[10]

Q3: Can NuPro® replace other protein sources in a diet?

A3: Yes, NuPro® can be a cost-effective replacement for other protein sources such as fish
meal or soybean meal.[5] In swine nursery diets, it has been successfully used to replace
spray-dried plasma protein.[3] When replacing other proteins, it is important to consider the
overall amino acid profile of the diet to ensure it meets the nutritional requirements of the
animal.

Q4: How should NuPro® be stored?

A4: NuPro® is extremely hygroscopic, meaning it readily absorbs moisture from the air. It
should be stored in a cool, dry area in a tightly closed container when not in use.[1] Pallets
should not be stacked.[1]

Troubleshooting Guide
Problem 1: Inconsistent or suboptimal growth performance after NuPro® inclusion.
¢ Possible Cause 1: Incorrect Inclusion Rate.

o Solution: Review the recommended inclusion rates for the specific species and life stage.
For young animals, particularly in the starter phase, a higher inclusion rate may be
beneficial.[7][11] Conversely, exceeding the optimal level may not provide additional
benefits and could be uneconomical.

e Possible Cause 2: Variation in NuPro® Batch Composition.
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o Solution: While NuPro® is a consistent product, slight variations between batches can
occur.[8][9] If you observe unexpected results, contact your supplier for the certificate of
analysis for the specific batch to ensure it meets specifications.

¢ Possible Cause 3: Suboptimal Feed Formulation.

o Solution: NuPro® is a component of a complete diet. Ensure that the overall diet is
balanced for energy, amino acids, vitamins, and minerals. NuPro® can be added "over the
top" of a formulation or used to replace other protein sources.[5] If replacing a protein
source, a reformulation of the diet may be necessary to maintain the desired nutritional
profile.

Problem 2: Feed refusal or reduced feed intake.
e Possible Cause 1: Palatability.

o Solution: While NuPro® is generally considered palatable, sudden changes in diet
composition can sometimes lead to temporary feed refusal. Introduce diets containing
NuPro® gradually over a few days to allow animals to adapt.

e Possible Cause 2: Improper Mixing.

o Solution: Ensure NuPro® is thoroughly and evenly mixed into the feed to prevent "hot
spots” of concentrated product. Uneven mixing can affect the taste and nutrient
distribution of the feed.

Problem 3: Diarrhea or loose stools in young animals.
o Possible Cause 1: High Inclusion in a Sensitive Gut.

o Solution: While NuPro® is intended to support gut health, its high concentration of
digestible nutrients could be rich for a compromised or very young digestive system.[12] In
rare cases of loose stools, consider reducing the inclusion rate temporarily and then
gradually increasing it back to the target level as the animal's digestive system adapts.[12]
Studies have shown that NuPro® can help reduce the incidence of diarrhea in weanling

pigs.[3][4]
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Data Presentation

Table 1. Recommended NuPro® Inclusion Rates by Species

] . Recommended
Species Life Stage . Reference(s)
Inclusion Rate (%)
Aquaculture General 1-2% [5]
Atlantic Salmon (fry) 0.6% (6 kg/T) [13]
Swine Nursery (Phase 1) up to 5% [3]
Nursery (Phase 2) up to 2.5% [3]
Lactating Sows 30-60 g/day [11]
Poultry Broiler (Starter) 1-4% [7]
Broiler (Starter) 2% for first 7-14 days [819]

Table 2: Performance Improvements with NuPro® Supplementation
Species Parameter Improvement Reference(s)
Litopenaeus Feed Conversion ]

) ) 14% improvement [5]

vannamei Ratio (FCR)

] Average Daily Gain Increased compared
Swine (Nursery) [11][14]

(ADG) to control

Feed Intake Increased by 7-15% [14]

) ) ) Significantly lower
Broiler Chickens Feed Conversion [819]

than control

Growth Rate Positive impact [7]
Atlantic Salmon Growth Significantly increased  [13]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20063209186
https://www.scribd.com/document/799191890/Nupro-059-RT
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20063209146
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20063209146
https://cdnsciencepub.com/doi/10.4141/cjas2010-008
https://tvppt.btsau.edu.ua/en/content/nupro-additive-yeast-origin-and-its-impact-productivity-broiler-chickens
https://scialert.net/abstract/?doi=ijps.2009.515.520
https://www.researchgate.net/publication/42972922_Evaluation_of_Nupro_Yeast_Product_in_Diets_for_Broilers
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20063209186
https://cdnsciencepub.com/doi/10.4141/cjas2010-008
https://en.engormix.com/pig-industry/swine-nutrition/bridging-post-weaning-piglet_a33762/
https://en.engormix.com/pig-industry/swine-nutrition/bridging-post-weaning-piglet_a33762/
https://scialert.net/abstract/?doi=ijps.2009.515.520
https://www.researchgate.net/publication/42972922_Evaluation_of_Nupro_Yeast_Product_in_Diets_for_Broilers
https://tvppt.btsau.edu.ua/en/content/nupro-additive-yeast-origin-and-its-impact-productivity-broiler-chickens
https://www.scribd.com/document/799191890/Nupro-059-RT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Protocol 1: Evaluating the Efficacy of NuPro® in Broiler Starter Diets

e Objective: To determine the effect of NuPro® supplementation on the growth performance
and feed efficiency of broiler chickens during the starter phase (days 1-7).

o Experimental Design:

o Atotal of 500 one-day-old male broiler chicks (e.g., Ross 308) are randomly allocated to
five treatment groups, with 100 birds per group.[7]

o The treatment groups are as follows:

T1 (Control): Standard starter diet without NuPro®.

T2: Standard starter diet with 1% NuPro® (10 g/kg) replacing soybean meal.[7]

T3: Standard starter diet with 2% NuPro® (20 g/kg) replacing soybean meal.[7]

T4: Standard starter diet with 3% NuPro® (30 g/kg) replacing soybean meal.[7]

T5: Standard starter diet with 4% NuPro® (40 g/kg) replacing soybean meal.[7]
o Birds are housed in appropriate pens with controlled environmental conditions.
o Feed and water are provided ad libitum.
» Data Collection:
o Body weight and feed intake are measured on days 1 and 7.
o Feed conversion ratio (FCR) is calculated (feed intake / body weight gain).

» Statistical Analysis: Data are analyzed using ANOVA to determine significant differences
between treatment groups.

Visualizations
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Caption: Mode of action of NuPro® on gut health and animal performance.
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Caption: General experimental workflow for evaluating NuPro® efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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